Cas no 350687-41-1 (4-(2-quinoxalinyl)benzoic acid)
350687-41-1 structure
Product Name:4-(2-quinoxalinyl)benzoic acid
CAS No:350687-41-1
MF:C15H10N2O2
MW:250.252103328705
CID:3140791
PubChem ID:685778
Update Time:2025-04-21
4-(2-quinoxalinyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-quinoxalinyl)benzoic acid
- AG-205/12835286
- 350687-41-1
- 4-(quinoxalin-2-yl)benzoic acid
- AK-918/25024003
- G83286
- AKOS001757402
- SR-01000234516-1
- 4-quinoxalin-2-ylbenzoic acid
- HMS1546D08
- TimTec1_004298
- STK722327
- SR-01000234516
- Oprea1_475299
-
- Inchi: 1S/C15H10N2O2/c18-15(19)11-7-5-10(6-8-11)14-9-16-12-3-1-2-4-13(12)17-14/h1-9H,(H,18,19)
- InChI Key: DHDIEDXUEGYLFL-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1C=NC2C=CC=CC=2N=1)=O
Computed Properties
- Exact Mass: 250.074227566Da
- Monoisotopic Mass: 250.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.1Ų
4-(2-quinoxalinyl)benzoic acid Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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